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Compound of Interest

Compound Name: Disperse Yellow 39

CAS No.: 2229825-63-0

Cat. No.: B16378903

Get Quote

This guide provides an objective comparison of the fastness properties of C.I. Disperse Yellow
39 against other commercially significant disperse yellow dyes used in the textile industry. The

data presented is compiled from various industry sources and is intended for researchers,

scientists, and textile professionals to facilitate informed decisions in dye selection.

Data Presentation: Quantitative Comparison of
Fastness Properties
The following table summarizes the fastness properties of Disperse Yellow 39 and its

alternatives. The ratings are based on the ISO (International Organization for Standardization)

grey scale, where 5 indicates excellent fastness and 1 indicates poor fastness.
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Dye Name C.I. Name
Light Fastness
(ISO 105-B02)

Wash
Fastness
(Color
Change) (ISO
105-C06)

Sublimation
Fastness
(180°C, 30s)
(ISO 105-P01)

Disperse Yellow

39
480095 7 5 4-5

Disperse Yellow

54
47020 6 4-5 4

Disperse Yellow

64
47023 6-7 4-5 4

Disperse Yellow

211
12755 6-7 4-5 4

Note: The data is aggregated from multiple sources and should be used as a comparative

reference. For critical applications, it is recommended to conduct independent testing.

Experimental Protocols
Detailed methodologies for the key fastness tests cited are provided below to ensure

reproducibility and accurate comparison.

Light Fastness: ISO 105-B02
This method determines the resistance of the color of textiles to the action of an artificial light

source representative of natural daylight (D65).

Apparatus: A xenon arc lamp apparatus with a filter system to simulate daylight is used. Blue

wool references (rated 1-8) are used for comparison.

Specimen Preparation: A specimen of the dyed textile is mounted on a holder.

Procedure: The specimen and a set of blue wool references are simultaneously exposed to

the xenon arc lamp under controlled conditions of temperature and humidity.
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Evaluation: The change in color of the specimen is assessed by comparing it to the fading of

the blue wool references. The light fastness rating corresponds to the blue wool reference

that shows a similar degree of fading.

Wash Fastness: ISO 105-C06
This test evaluates the resistance of the color of textiles to domestic or commercial laundering

procedures.

Apparatus: A suitable washing fastness tester (e.g., Launder-Ometer) with stainless steel

containers and balls is used.

Specimen Preparation: A specimen of the dyed fabric is attached to a multifiber fabric

containing strips of different fibers (e.g., cotton, polyester, wool).

Procedure: The composite specimen is placed in a container with a specified detergent

solution and stainless steel balls. The container is agitated in the Launder-Ometer for a set

time and temperature (e.g., 40°C for 30 minutes for A2S test).

Evaluation: After washing, rinsing, and drying, the change in color of the dyed specimen is

evaluated using the Grey Scale for Assessing Change in Colour. The degree of staining on

each fiber of the multifiber test fabric is evaluated using the Grey Scale for Assessing

Staining.

Sublimation Fastness: ISO 105-P01
This method assesses the resistance of the color of textiles to the action of dry heat, which can

cause dye to sublime (transform from a solid to a gas) and potentially stain adjacent materials.

Apparatus: A heating device capable of maintaining a specified temperature with controlled

pressure is used.

Specimen Preparation: A specimen of the dyed textile is placed in contact with a specified

undyed fabric.

Procedure: The composite specimen is placed in the heating device and subjected to a

specific temperature (e.g., 180°C) and pressure for a set duration (e.g., 30 seconds).[1]
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Evaluation: The change in color of the original specimen is assessed using the Grey Scale

for Assessing Change in Colour. The staining of the adjacent undyed fabric is evaluated

using the Grey Scale for Assessing Staining.[1]

Crocking (Rubbing) Fastness: AATCC Test Method 8
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Apparatus: A crockmeter (rubbing fastness tester) and standard white cotton crocking cloth

are used.[2][3][4]

Procedure:

Dry Crocking: A dry crocking cloth is mounted on the rubbing finger of the crockmeter,

which is then passed back and forth over the test specimen for a specified number of

cycles.

Wet Crocking: The procedure is repeated with a crocking cloth that has been wetted with

deionized water to a specific moisture content (typically 65% ± 5%).[3][5]

Evaluation: The amount of color transferred to the white crocking cloth is assessed by

comparing it with the AATCC Chromatic Transference Scale or the Grey Scale for Staining.

[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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